Cas no 2091268-98-1 (3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-
• CAS No: 2091268-98-1
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• CID: 5254547
• Update Time: 2025-10-15

3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-

• Inchi： 1S/C12H13F3N2O4/c1-11(2,3)21-10(20)17-6-4-7(9(18)19)8(16-5-6)12(13,14)15/h4-5H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： WCHDVGPJLZZCPZ-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(NC(OC(C)(C)C)=O)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)-

Recent Advances in the Study of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)- (CAS: 2091268-98-1)

The compound 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)- (CAS: 2091268-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and tert-butoxycarbonyl (Boc) protected amino groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in medicinal chemistry. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and bioavailability, while the Boc-protected amino group offers versatility for further functionalization. These features make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In terms of biological activity, preliminary studies have indicated that 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)- exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of kinases involved in cell signaling, suggesting potential applications in the treatment of cancers and autoimmune diseases. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic efficacy.

Another promising avenue of research involves the use of this compound as a building block for the development of targeted therapies. Its structural features allow for the design of derivatives with enhanced selectivity and potency. Recent publications have highlighted its incorporation into prodrugs and conjugates, which aim to improve drug delivery and reduce off-target effects. These advancements underscore the compound's versatility and its potential to address unmet medical needs.

Despite these encouraging findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles, with several collaborative projects between academia and industry aiming to accelerate its development. The compound's unique chemical properties and biological activities position it as a promising candidate for future drug development.

In conclusion, 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(trifluoromethyl)- (CAS: 2091268-98-1) represents a significant area of interest in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a compound worthy of continued investigation. As research progresses, it is anticipated that this molecule will play an increasingly important role in the development of novel therapeutics for a range of diseases.